3-(4-bromobenzyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]-6-(3-methoxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H22BrN5O3/c1-13-11-25-16-17(22-19(25)24(13)9-4-10-29-3)23(2)20(28)26(18(16)27)12-14-5-7-15(21)8-6-14/h5-8,11H,4,9-10,12H2,1-3H3
• InChI Key: HILHQQFYRMSYOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCOC)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C20H22BrN5O3
• Molecular Weight: 460.3 g/mol

Description

3-(4-bromobenzyl)-8-(3-methoxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H22BrN5O3 and its molecular weight is 460.332. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

Research has focused on the synthesis and structural elucidation of imidazo[2,1-f]purine derivatives and related compounds. For instance, regioselective N–alkylation methods have been developed for imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine oxide derivatives, highlighting the potential for diverse substitution patterns and functionalization strategies in this compound class (Göker & Özden, 2019). Such methodologies are crucial for the synthesis of complex molecules including the subject compound, which may be designed for specific scientific or therapeutic purposes.

Molecular Studies and Biological Activity

Several studies have synthesized and evaluated the biological activity of imidazo[2,1-f]purine derivatives. For instance, research into the antimycobacterial activity of 4-substituted 1-(p-methoxybenzyl)imidazoles aimed to mimic the structure of potent antimycobacterial agents, leading to the development of compounds with potential therapeutic uses (Miranda & Gundersen, 2009). Additionally, studies on bromophenols coupled with nucleoside bases from the red alga Rhodomela confervoides have uncovered compounds with significant bioactivity, demonstrating the natural occurrence and potential utility of structurally similar compounds (Ma et al., 2007).